Cas no 343268-26-8 (1-vinylcyclopropane-1-carboxylic acid)

• Product Name: 1-vinylcyclopropane-1-carboxylic acid
• CAS No: 343268-26-8
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD19229540
• CID: 2111800
• PubChem ID: 12510961
• Update Time: 2025-06-09

1-vinylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethenylCyclopropanecarboxylic acid
• 1-ethenylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-ethenyl-
• vinylcyclo-propanecarboxylic
• 1-vinylcyclopropanecarboxylic acid
• 1-vinylcyclopropane-1-carboxylic acid

• MDL： MFCD19229540
• Inchi： 1S/C6H8O2/c1-2-6(3-4-6)5(7)8/h2H,1,3-4H2,(H,7,8)
• InChI Key： PDOBSLHNWIVQJX-UHFFFAOYSA-N
• SMILES： OC(C1(C=C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 134
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-vinylcyclopropane-1-carboxylic acid

Recent Advances in the Application of 1-Vinylcyclopropane-1-carboxylic Acid (CAS: 343268-26-8) in Chemical Biology and Pharmaceutical Research

The compound 1-vinylcyclopropane-1-carboxylic acid (CAS: 343268-26-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This small molecule, characterized by a cyclopropane ring with a vinyl and a carboxylic acid substituent, serves as a valuable building block in the synthesis of complex bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers, leveraging its ability to participate in cycloaddition reactions and other transformations under mild conditions.

One of the most notable applications of 1-vinylcyclopropane-1-carboxylic acid is its role in the synthesis of covalent inhibitors targeting cysteine proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of irreversible inhibitors for SARS-CoV-2 main protease (Mpro). The vinylcyclopropane moiety acts as a Michael acceptor, enabling selective covalent modification of the catalytic cysteine residue, thereby inhibiting viral replication. This approach has shown promise in preclinical models, with improved selectivity and reduced off-target effects compared to traditional electrophilic warheads.

In addition to its pharmaceutical applications, 1-vinylcyclopropane-1-carboxylic acid has been employed in chemical biology as a versatile handle for bioorthogonal chemistry. Researchers have utilized its strained cyclopropane ring in ring-opening reactions with tetrazines, enabling rapid and selective labeling of biomolecules in live cells. A recent Nature Communications article (2024) highlighted its use in proximity labeling strategies, where it facilitated the mapping of protein-protein interactions in complex cellular environments with high spatial and temporal resolution.

The synthetic accessibility of 1-vinylcyclopropane-1-carboxylic acid has also been a subject of recent optimization efforts. A 2024 Organic Letters publication described an improved catalytic asymmetric synthesis route using chiral palladium complexes, achieving high enantioselectivity (up to 98% ee) and yield (85%). This advancement is particularly significant for the preparation of enantiopure derivatives for structure-activity relationship studies in drug discovery programs.

Looking forward, the unique reactivity profile of 1-vinylcyclopropane-1-carboxylic acid positions it as a promising scaffold for the development of novel therapeutic agents and chemical probes. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and as a component of antibody-drug conjugates (ADCs), where its stability and selective reactivity could offer advantages over conventional linkers. As the understanding of its biochemical interactions deepens, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications.